3-(2-Pyridyl)-5-(5-cyano-2-fluorophenyl)-1,2,4-oxadiazole

• Molecular Formula: C14H7FN4O
• Molecular Weight: 266.23 g/mol
• IUPAC Name: 4-fluoro-3-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)benzonitrile
• InChI: InChI=1S/C14H7FN4O/c15-11-5-4-9(8-16)7-10(11)14-18-13(19-20-14)12-3-1-2-6-17-12/h1-7H
• InChI Key: XSSZLJOBDAUFAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NOC(=N2)C3=C(C=CC(=C3)C#N)F

Description

3-(2-Pyridyl)-5-(5-cyano-2-fluorophenyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C14H7FN4O and its molecular weight is 266.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a similar fashion, 5-cyano-2-fluorobenzoyl chloride was prepared from 5-cyano-2-fluorobenzoic acid (185 mg, 1.12 mmol). Treatment of the acid chloride with pyrid-2-ylamidoxime (1.153 g, 1.12 mmol) and triethylamine (340 mg, 3.36 mmol) in dichloromethane (3 mL), followed by heating in dimethylformamide (2 mL) at 120° C. for 16 hours, afforded 17 mg (6%) of 3-(2-pyridyl)-5-(5-cyano-2-fluorophenyl)-1,2,4-oxadiazole.